Isocitric acid trisodium salt
Isocitric acid trisodium salt
Isocitric acid, DL- is a carbonyl compound.
Brand Name:
Vulcanchem
CAS No.:
1637-73-6
VCID:
VC20826483
InChI:
InChI=1S/C6H8O7.Na/c7-3(8)1-2(5(10)11)4(9)6(12)13;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);
SMILES:
C(C(C(C(=O)[O-])O)C(=O)[O-])C(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C6H8NaO7
Molecular Weight:
215.11 g/mol
Isocitric acid trisodium salt
CAS No.: 1637-73-6
Cat. No.: VC20826483
Molecular Formula: C6H8NaO7
Molecular Weight: 215.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isocitric acid, DL- is a carbonyl compound. |
|---|---|
| CAS No. | 1637-73-6 |
| Molecular Formula | C6H8NaO7 |
| Molecular Weight | 215.11 g/mol |
| IUPAC Name | trisodium;1-hydroxypropane-1,2,3-tricarboxylate;hydrate |
| Standard InChI | InChI=1S/C6H8O7.Na/c7-3(8)1-2(5(10)11)4(9)6(12)13;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13); |
| Standard InChI Key | CHFLVYSWZGDPQD-UHFFFAOYSA-N |
| SMILES | C(C(C(C(=O)[O-])O)C(=O)[O-])C(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | C(C(C(C(=O)O)O)C(=O)O)C(=O)O.[Na] |
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